Methyl 4-amino-3-methoxy-5-nitrobenzoate
Overview
Description
“Methyl 4-amino-3-methoxy-5-nitrobenzoate” is a chemical compound with the CAS Number: 1260793-40-5 . It has a molecular weight of 226.19 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H10N2O5/c1-15-7-4-5 (9 (12)16-2)3-6 (8 (7)10)11 (13)14/h3-4H,10H2,1-2H3 .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Hydrogen-Bonded Molecular Structures
One application is in the analysis of hydrogen-bonded molecular structures. Studies have investigated compounds with similar molecular frameworks, highlighting their potential in constructing complex molecular architectures through hydrogen bonding. For instance, Quiroga et al. (2008) examined molecules that contain intramolecular N-H...O hydrogen bonds, leading to the formation of a chain of rings and three-dimensional framework structures through a combination of N-H...N, N-H...π(arene), and C-H...O hydrogen bonds (Quiroga, Portilla, Low, Cobo, & Glidewell, 2008).
Organic Synthesis and Chemical Characterization
Another significant area of application is in organic synthesis and the chemical characterization of novel compounds. Kam et al. (2020) described the synthesis of a structurally related compound, 4-amino-3-nitrobenzoic acid methyl ester, through a simple Fischer esterification reaction, demonstrating the compound's potential for educational purposes in organic chemistry courses (Kam, Levonis, & Schweiker, 2020).
Antimicrobial and Antioxidant Activities
Research has also explored the antimicrobial and antioxidant properties of compounds synthesized from or related to Methyl 4-amino-3-methoxy-5-nitrobenzoate. Manap et al. (2022) synthesized novel triazol-5-ones exhibiting significant in vitro antibacterial and antioxidant activities, indicating the potential of these compounds in developing new therapeutic agents (Manap, Yüksek, Eki̇nci̇, & Sel, 2022).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-amino-3-methoxy-5-nitrobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O5/c1-15-7-4-5(9(12)16-2)3-6(8(7)10)11(13)14/h3-4H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAONCULDIBQWOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1N)[N+](=O)[O-])C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801208491 | |
Record name | Benzoic acid, 4-amino-3-methoxy-5-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801208491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260793-40-5 | |
Record name | Benzoic acid, 4-amino-3-methoxy-5-nitro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260793-40-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-amino-3-methoxy-5-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801208491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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